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Compound of Interest

(2-Chloro-4-
Compound Name:

ethoxyphenyl)methanamine
CAS No.: 1342713-65-8

Cat. No.: B1529328

Get Quote

Executive Summary & Compound Identity

(2-Chloro-4-ethoxyphenyl)methanamine is a substituted benzylamine intermediate frequently
utilized in the synthesis of pharmaceutical agents, particularly in the development of SGLT2
inhibitors and kinase modulators. Its solubility behavior is governed by the interplay between its
polar primary amine headgroup and its lipophilic, halogenated aromatic core.
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Attribute Detall

Chemical Name (2-Chloro-4-ethoxyphenyl)methanamine
CAS Number 1342713-65-8

Molecular Formula CoH12CINO

Molecular Weight 185.65 g/mol

Primary Benzylamine with ortho-Chloro and
Core Structure o
para-Ethoxy substitutions

Viscous oil or low-melting solid (Free Base);

Physical State . .
Crystalline solid (HCI Salt)

Physicochemical Characterization & Solubility Logic

To predict and manipulate the solubility of this compound, one must understand the electronic
and steric effects of its substituents.

Structural Analysis

e Primary Amine (-CHz2NHz): Provides a basic center (pKa ~9.0-9.3) capable of hydrogen
bonding. It is the primary driver for solubility in polar protic solvents and aqueous acids.

e Chloro Group (-Cl) at Ortho Position: Increases lipophilicity (LogP contribution ~ +0.71) and
introduces steric hindrance near the amine, potentially affecting salt crystallization kinetics.

o Ethoxy Group (-OCH2CHs) at Para Position: Adds significant lipophilicity and electron-
donating character, enhancing solubility in organic ethers and chlorinated solvents while
reducing water solubility of the free base.

Predicted Properties[2]
e LogP (Octanol/Water): Estimated at 2.1 — 2.4. (More lipophilic than benzylamine, LogP ~1.1).
o pKa (Conjugate Acid): Estimated at 9.1. The electron-withdrawing ortho-chloro group slightly

reduces basicity compared to unsubstituted benzylamine (pKa 9.33), but the para-ethoxy
group partially counteracts this via resonance.
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Solubility Landscape

The following table categorizes solvent compatibility for the Free Base form.

Solvent Class

Representative
Solvents

Solubility Rating

Application

Methanol, Ethanol,

Primary reaction

solvent;

Polar Protic High (>100 mg/mL) o
Isopropanol Recrystallization
(often as HCI salt).
Extraction from
) Dichloromethane ) aqueous workups;
Chlorinated High (>100 mg/mL)
(DCM), Chloroform Chromatography
loading.
i Stock solutions for
) Very High (>200 ) )
Polar Aprotic DMSO, DMF, DMAc bioassays; High-temp
mg/mL) )
reactions.
THF, 1,4-Dioxane, ) Grignard reactions;
Ethers Moderate-High ]
MTBE Reductions.
Partitioning solvent;
Ethyl Acetate, o )
Esters Moderate Crystallization anti-
Isopropyl Acetate
solvent.
Anti-solvent for
Hexane, Heptane, precipitation; Washing
Hydrocarbons Low / Insoluble
Toluene to remove non-polar
impurities.
Immiscible. Forms an
Aqueous Water (pH 7) Low (<1 mg/mL) ] ]
emulsion or oil layer.
) Formation of water-
] 0.1 M HCI, 1 M Acetic ) )
Aqueous Acid High (Soluble Salt) soluble hydrochloride

Acid

or acetate salts.
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Experimental Protocols
Protocol: Thermodynamic Solubility Determination

Objective: To determine the saturation solubility in a specific solvent system (e.g., for

formulation or crystallization design).

Preparation: Weigh approximately 20 mg of (2-Chloro-4-ethoxyphenyl)methanamine into a
4 mL glass vial.

Solvent Addition: Add 200 pL of the target solvent.

Equilibration: Vortex for 1 minute. If fully dissolved, add more solid until saturation is
observed (undissolved solid remains).

Agitation: Place the vial in a thermomixer at 25°C and shake at 750 RPM for 24 hours.

Filtration: Filter the supernatant using a 0.22 um PTFE syringe filter (pre-saturated to
minimize adsorption).

Quantification: Dilute the filtrate 100-fold with Methanol and analyze via HPLC-UV (254 nm).

o Note: Construct a calibration curve using a known standard in DMSO.

Protocol: Salt Formation & Water Solubilization

Objective: To convert the lipophilic free base into a water-soluble hydrochloride salt for

biological testing.

Dissolution: Dissolve 1.0 g (5.4 mmol) of the free base in 5 mL of anhydrous Ethanol or
Diethyl Ether.

Acidification: Cool to 0°C. Dropwise add 1.1 equivalents (e.g., ~1.5 mL of 4M HCl in
Dioxane) under stirring.

Precipitation: A white precipitate should form immediately. If not, add 10 mL of n-Heptane as
an anti-solvent.
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 [solation: Filter the solid under vacuum/nitrogen. Wash the cake with cold Heptane/Ether
(1:2).

¢ Drying: Dry under high vacuum at 40°C for 6 hours.

o Result: (2-Chloro-4-ethoxyphenyl)methanamine Hydrochloride (Water soluble > 50
mg/mL).

Decision Workflows (Visualized)
Solvent Selection Decision Tree

This diagram guides the selection of the optimal solvent based on the intended process
(Reaction vs. Purification).

Select Process Goal

Chemical Synthesis Purification / Isolation

Nucleophilic Substitution? Reductive Amination? Agueous Workup? Crystallization?

Use: DMF or DMSO Use: Methanol or Ethanol Use: DCM or EtOAc Use: EtOH (Solvent) +

(High Solubility, Polar) (Protic, Good Solubility) (Immiscible with Water)

Heptane (Anti-solvent)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental

intent.
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Solubility & pH Relationship

This diagram illustrates the pH-dependent solubility switch, critical for extraction and salt
formation.

. A Water Soluble
Ionic Species (Aqueous Phase)
Acidic pH (< 4.0)
Protonated Form (R-NH3+)
Neutral/Basic pH (> 9.0) Lipophilic Species . |  oOrganic Soluble
(T (NE S Free Base Form (R-NH2) "1 (oCcM/EtOAC Phase)
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Figure 2: The "pH Switch" mechanism. Acidification drives the compound into water;
basification drives it into organic solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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